Cas no 5410-22-0 (2-methyl-7-oxabicyclo[4.1.0]heptane)

• Product Name: 2-methyl-7-oxabicyclo[4.1.0]heptane
• CAS No: 5410-22-0
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 939694
• PubChem ID: 224244
• Update Time: 2025-04-19

2-methyl-7-oxabicyclo[4.1.0]heptane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-7-oxabicyclo[4.1.0]heptane
• 1,2-Epoxy-3-methylcyclohexane
• 5-methyl-7-oxabicyclo[4.1.0]heptane
• 1,2-Epoxy-3-methylcyclohexan
• 1,2-Epoxy-3-methyl-cyclohexan
• 1,2-epoxy-3-methyl-cyclohexane
• 1-methylcyclohexene oxide
• 3-Methylcyclohexene oxide
• 7-Oxabicyclo[4.1.0]heptane, 2-methyl-
• AC1L5D5I
• AC1Q6ZZ0
• AR-1H3879
• CTK4J9585
• NSC12598
• NRFMZKXHPJBQBW-UHFFFAOYSA-N
• NSC-12598
• 3-methylepoxycyclohexane
• KJH6YZ4H3B
• 5410-22-0
• DTXSID10279402
• 2-Methyl-7-oxabicyclo[4.1.0]heptane #
• SCHEMBL2248175
• 3-Methylcyclohexene epoxide

• Inchi： 1S/C7H12O/c1-5-3-2-4-6-7(5)8-6/h5-7H,2-4H2,1H3
• InChI Key： NRFMZKXHPJBQBW-UHFFFAOYSA-N
• SMILES： O1C2CCCC(C)C12

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53